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Compound of Interest

Compound Name: 3,3-Dimethylhexane

Cat. No.: B1196316

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,3-Dimethylhexane, a branched alkane
with emerging potential in various scientific research fields. While its applications are still being
explored, its presence in natural extracts with known biological activities and its unique physical
properties make it a compound of interest. This document outlines its fundamental properties,
synthesis and extraction methodologies, and detailed protocols for investigating its potential
applications in bioremediation, antioxidant studies, and insecticidal development.

Core Properties of 3,3-Dimethylhexane

3,3-Dimethylhexane is a colorless, odorless liquid and an isomer of octane.[1][2] Its branched
structure influences its physical and chemical characteristics, distinguishing it from its straight-
chain counterpart.[1] A summary of its key physicochemical properties is presented below.
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Property Value Reference(s)
Molecular Formula CsHas [2][3]
Molecular Weight 114.23 g/mol [3]

CAS Number 563-16-6 [3]
Appearance Colorless liquid [2][3]

Odor Odorless [2]

Boiling Point 111.90 °C [2][3]

Melting Point -126.1 °C [2][3]

Density ~0.71 g/cm?3 [4]

Flash Point 7 °C (45 °F) [2]

Vapor Pressure

28.6 mmHg at 25 °C

[3]

Soluble in non-polar solvents

(e.g., hexane, benzene);

Solubility ) [1]
poorly soluble in polar solvents
(e.g., water).

SMILES CCcCc(C)(c)ce [3][5]
InChl=1S/C8H18/c1-5-7-

InChl [3][5]

8(3,4)6-2/h5-7H2,1-4H3

Synthesis and Extraction Methodologies
Laboratory-Scale Chemical Synthesis

While several industrial methods like alkylation and hydrocracking exist, a laboratory-scale

synthesis can be achieved through a Grignard reaction, a versatile method for forming carbon-

carbon bonds.[2][5] This representative protocol outlines the synthesis of 3,3-dimethylhexane

from 3-pentanone and an ethyl Grignard reagent, followed by reduction.

» Experimental Protocol: Grignard-based Synthesis of 3,3-Dimethylhexane
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Objective: To synthesize 3,3-dimethyl-3-hexanol via a Grignard reaction, followed by its
reduction to 3,3-dimethylhexane.

Materials:

e Magnesium turnings

o Ethyl bromide

e Anhydrous diethyl ether

¢ 3-Pentanone

 lodine crystal (as initiator)

e Anhydrous Sodium Sulfate (Naz2S0a)

o Saturated aqueous ammonium chloride (NH4Cl) solution

» Concentrated Hydrochloric Acid (HCI)

e Zinc dust (Zn)

e Round-bottom flasks, reflux condenser, dropping funnel, heating mantle, separatory funnel,
distillation apparatus

Methodology:

Part 1: Preparation of Ethylmagnesium Bromide (Grignard Reagent)

Set up a flame-dried 250 mL three-neck round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a nitrogen inlet. Ensure all glassware is perfectly dry.

e Place magnesium turnings (e.g., 2.4 g, 0.1 mol) in the flask.

e Add a small crystal of iodine to the flask to help initiate the reaction.

« In the dropping funnel, place a solution of ethyl bromide (e.g., 10.9 g, 0.1 mol) in 50 mL of
anhydrous diethyl ether.
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e Add a small amount of the ethyl bromide solution to the magnesium. If the reaction does not
start (indicated by bubbling and heat), gently warm the flask.

e Once the reaction begins, add the remaining ethyl bromide solution dropwise at a rate that
maintains a gentle reflux.

 After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete reaction. The solution should be grayish and cloudy.

Part 2: Reaction with 3-Pentanone
e Cool the Grignard reagent solution in an ice bath.

e Prepare a solution of 3-pentanone (e.g., 8.6 g, 0.1 mol) in 30 mL of anhydrous diethyl ether
and place it in the dropping funnel.

e Add the 3-pentanone solution dropwise to the stirred, cooled Grignard reagent.

» After the addition is complete, remove the ice bath and stir the mixture at room temperature
for 1 hour.

Part 3: Work-up and Isolation of 3,3-Dimethyl-3-hexanol

e Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of 50
mL of saturated aqueous NHa4Cl solution.

o Transfer the mixture to a separatory funnel. Separate the ether layer.
o Extract the aqueous layer twice with 20 mL portions of diethyl ether.
o Combine all organic layers, wash with brine, and dry over anhydrous NazSOa.

« Filter off the drying agent and remove the ether by rotary evaporation to yield crude 3,3-
dimethyl-3-hexanol.

Part 4: Reduction to 3,3-Dimethylhexane (Clemmensen Reduction)

 In a round-bottom flask, add the crude 3,3-dimethyl-3-hexanol from the previous step.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1196316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Add amalgamated zinc, prepared by stirring zinc dust (e.g., 20 g) with a 5% mercuric
chloride solution, followed by decanting and washing with water.

Add concentrated hydrochloric acid (e.g., 50 mL).
Heat the mixture under reflux for several hours.

After cooling, separate the organic layer. Wash it with water, then with a sodium bicarbonate
solution, and finally with water again.

Dry the organic layer over anhydrous NazSOa.

Purify the final product by fractional distillation, collecting the fraction boiling around 112 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethylhexane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196316#potential-research-applications-of-3-3-
dimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

